AMP-PNP lithium hydrate

• Molecular Formula: C10H17N6O12P3
• Molecular Weight: 506.20 g/mol
• InChI: InChI=1S/C10H17N6O12P3/c11-8-5-9(13-2-12-8)16(3-14-5)10-7(18)6(17)4(27-10)1-26-31(24,25)28-30(22,23)15-29(19,20)21/h2-4,6-7,10,17-18H,1H2,(H,24,25)(H2,11,12,13)(H4,15,19,20,21,22,23)
• InChIKey: PVKSNHVPLWYQGJ-UHFFFAOYSA-N

AMP-PNP Lithium Hydrate: Non-Hydrolyzable ATP Analog

AMP-PNP lithium hydrate (adenylyl-imidodiphosphate lithium salt hydrate) is a non-hydrolyzable ATP analog in which the β-γ bridging oxygen atom of ATP is replaced by a nitrogen atom, rendering it resistant to hydrolysis by ATPases and other ATP-dependent enzymes [1]. This compound competitively inhibits ATP-dependent enzyme systems and serves as a widely utilized tool for trapping ATP-binding proteins in defined nucleotide-bound states for structural, mechanistic, and kinetic investigations . The lithium hydrate formulation provides enhanced stability over the free acid form for routine laboratory use [2].

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Non-hydrolyzable ATP analog; resists ATPase cleavage for sustained nucleotide occupancy

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Traps ATP-binding proteins in defined nucleotide-bound states for structural & kinetic studies

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Lithium hydrate formulation supports storage stability for routine laboratory workflows

• [1] Pedersen, P. L., et al. (1974). Differential Effects of Adenylyl Imidodiphosphate on Adenosine Triphosphate Synthesis and the Partial Reactions of Oxidative Phosphorylation. Journal of Biological Chemistry, 249(20), 6433-6440. View Source
• [2] MedChemExpress. AMP-PNP (Adenylyl imidodiphosphate) Technical Datasheet. View Source

Why AMP-PNP Lithium Hydrate Is Irreplaceable

ATP is rapidly consumed by endogenous ATPases in biochemical and cellular assays, making it unsuitable for experiments requiring sustained nucleotide occupancy. ADP lacks the γ-phosphate moiety critical for inducing active or pre-hydrolytic protein conformations. Among non-hydrolyzable ATP analogs, structural and functional properties diverge markedly: AMP-PCP (β,γ-methylene-ATP) fails to induce native protein conformations in AAA+ ATPase systems, while ATPγS exhibits distinct hydrolysis kinetics and thiophosphate-mediated effects [1]. AMP-PNP itself demonstrates system-specific quantitative differences that preclude simple analog substitution [2]. The lithium salt form additionally offers stability advantages over the free acid [3].

Alternative

Why It Cannot Directly Replace AMP-PNP Lithium Hydrate

ATP

Rapidly hydrolyzed by endogenous ATPases; cannot maintain defined nucleotide-bound states over time

ADP

Lacks γ-phosphate; may not stabilize active or pre-hydrolytic protein conformations

AMP-PCP

May not induce native protein conformations in AAA+ ATPase systems, limiting structural interpretation

ATPγS

Exhibits distinct hydrolysis kinetics and thiophosphate-mediated effects; conformational context may differ

Free acid form

Reported instability under standard storage; lithium hydrate salt with improved handling reliability

• [1] Droemer, M. A., Shein, M., & Schütz, A. K. (2025). Choice of ATP Analogues for Biophysical Studies—A Systematic NMR-Based Investigation for the AAA Enzyme p97. Biophysica, 5(1), 9. View Source
• [2] Cohn, M., et al. (1997). Inhibition of Ecto-ATPase by the P2 Purinoceptor Agonists, ATPγS, α,β-Methylene-ATP, and AMP-PNP, in Endothelial Cells. Biochemical Pharmacology, 53(8), 1173-1180. View Source
• [3] MedChemExpress. AMP-PNP (Adenylyl imidodiphosphate) Technical Datasheet: Free Form vs. Lithium Hydrate Stability. View Source

AMP-PNP Lithium Hydrate: Comparative Evidence

Mitochondrial ATPase Inhibition Potency

AMP-PNP exhibits nanomolar-range competitive inhibition of mitochondrial ATPase. Against the soluble purified enzyme, AMP-PNP demonstrates a Ki of 0.33 µM, with enhanced potency against the membrane-bound enzyme (Ki = 0.16 µM) [1]. This potency substantially exceeds that of ATPγS (pIC50 = 5.2) and α,β-methylene-ATP (pIC50 = 4.5) against endothelial ecto-ATPase, where AMP-PNP shows a pIC50 of 4.0, representing approximately 10-fold lower potency in that specific system, underscoring system-dependent activity profiles [2].

ATPase Inhibition Potency

Head-to-head

Ki = 0.33 µM (soluble) / 0.16 µM (membrane) vs. ATPγS pIC50 5.2, α,β-methylene-ATP pIC50 4.5

Reported competitive inhibition context; system-dependent potency ranking

Rat liver mitochondrial ATPase; bovine pulmonary artery ecto-ATPase

Evidence Dimension	Competitive inhibition potency (Ki)
Target Compound Data	Ki = 0.33 µM (soluble mitochondrial ATPase); Ki = 0.16 µM (membrane-bound mitochondrial ATPase)
Comparator Or Baseline	ATPγS: pIC50 = 5.2 (~6.3 µM IC50); α,β-methylene-ATP: pIC50 = 4.5 (~31.6 µM IC50)
Quantified Difference	AMP-PNP Ki values approximately 19-fold to 198-fold more potent than comparator IC50 values in respective systems
Conditions	Rat liver mitochondrial ATPase; bovine pulmonary artery endothelial ecto-ATPase

Why This Matters

The sub-micromolar Ki of AMP-PNP against mitochondrial ATPase enables experiments requiring near-complete enzyme inhibition at low compound concentrations, minimizing off-target effects and solvent interference.

• [1] Pedersen, P. L., et al. (1974). Differential Effects of Adenylyl Imidodiphosphate on Adenosine Triphosphate Synthesis and the Partial Reactions of Oxidative Phosphorylation. Journal of Biological Chemistry, 249(20), 6433-6440. View Source
• [2] Cohn, M., et al. (1997). Inhibition of Ecto-ATPase by the P2 Purinoceptor Agonists, ATPγS, α,β-Methylene-ATP, and AMP-PNP, in Endothelial Cells. Biochemical Pharmacology, 53(8), 1173-1180. View Source

Native Conformation Induction in AAA+ ATPase

In a systematic NMR-based evaluation using the AAA+ ATPase p97 as a benchmark system, AMP-PNP emerged alongside ATPγS as the most suitable analog for preserving pre-hydrolysis states over extended periods. Critically, both AMP-PCP (β,γ-methylene-ATP) and α/β-thiosubstituted analogs failed to induce native protein conformations in p97 [1]. This conformational competence is essential for structural studies aiming to capture physiologically relevant nucleotide-bound states.

Native Conformation Induction

Head-to-head

Induces native p97 AAA+ ATPase conformation; AMP-PCP and thiosubstituted analogs fail to induce native state

Supports native-state structural studies; comparator analogs may yield non-physiological conformations

NMR spectroscopy on p97 system

Evidence Dimension	Induction of native protein conformation (NMR-assessed)
Target Compound Data	Successfully induces native p97 conformation
Comparator Or Baseline	AMP-PCP: fails to induce native p97 conformation; α/β-thiosubstituted analogs: fail to induce native p97 conformation
Quantified Difference	Qualitative difference: functional vs. non-functional conformational induction
Conditions	AAA+ ATPase p97 system; protein-detected methyl NMR, ligand-detected 19F NMR, 31P solid-state NMR

Why This Matters

Selection of AMP-PCP for p97 or similar AAA+ ATPase structural studies would yield non-native protein states and potentially misleading structural interpretations, making AMP-PNP the scientifically valid procurement choice.

• [1] Droemer, M. A., Shein, M., & Schütz, A. K. (2025). Choice of ATP Analogues for Biophysical Studies—A Systematic NMR-Based Investigation for the AAA Enzyme p97. Biophysica, 5(1), 9. View Source

Enhanced Stability of Lithium Hydrate Salt

The free acid form of AMP-PNP is documented as prone to instability under standard laboratory storage and handling conditions. The lithium hydrate salt formulation retains identical biological activity while providing enhanced chemical stability, making it the recommended form for procurement and routine experimental use [1]. Typical commercial lithium hydrate preparations are supplied at ≥93% to ≥98% purity as verified by HPLC .

Lithium Hydrate Stability

Supplier data

Li hydrate salt reported more stable than free acid; typical purity ≥93–98% (HPLC)

Formulation stability context; data to verify for long-term storage

Supplier information; comparative quantification not provided

Evidence Dimension	Chemical stability
Target Compound Data	Lithium hydrate salt: stable formulation suitable for routine use
Comparator Or Baseline	Free acid form: documented instability
Quantified Difference	Not quantified in available sources (stability advantage noted qualitatively)
Conditions	Standard laboratory storage conditions

Why This Matters

Procuring the lithium hydrate rather than free acid form reduces risk of compound degradation during storage, ensuring consistent experimental performance and reducing assay-to-assay variability.

• [1] MedChemExpress. AMP-PNP (Adenylyl imidodiphosphate) Technical Datasheet. View Source

System-Specific Functional Effects

AMP-PNP exhibits differential inhibitory potency across motor protein systems, enabling selective experimental manipulation. In mitotic spindle studies, AMP-PNP produced 50% inhibition of spindle elongation at 0.2 mM, saltatory motion at 0.8 mM, and chromosome movement at 8.6 mM [1]. In KATP channel studies, AMP-PNP (5 to 500 µM; lithium salt) reduced open probability and decreased single-channel currents by approximately 10% at high concentrations [2]. These graded, concentration-dependent effects contrast with the behavior of other analogs.

Motor Protein Inhibition

Class-level inference

IC50 0.2 mM (spindle elongation), 0.8 mM (saltatory motion), 8.6 mM (chromosome movement)

Concentration-dependent motor function inhibition; 43-fold dynamic range reported

Mitotic spindle preparations; electrophysiology

Evidence Dimension	Concentration for 50% inhibition of motor-driven processes
Target Compound Data	Spindle elongation IC50 = 0.2 mM; saltatory motion IC50 = 0.8 mM; chromosome movement IC50 = 8.6 mM
Comparator Or Baseline	Other non-hydrolyzable ATP analogs (system-specific data not directly compared in single study)
Quantified Difference	43-fold range in IC50 values across motor functions
Conditions	Mitotic spindle preparations; KATP channel electrophysiology

Why This Matters

The wide dynamic range of AMP-PNP inhibitory concentrations across motor functions provides experimental flexibility for dose-response studies, enabling researchers to selectively inhibit specific ATP-dependent processes.

• [1] Sawin, K. E., & Mitchison, T. J. (1991). Mitotic Motors Coregulate Microtubule Patterns in Axons and Dendrites. Journal of Cell Science, 100(4), 871-884. View Source
• [2] Chemsrc. AMP-PNP tetralithium Product Datasheet. View Source

AMP-PNP Lithium Hydrate: Research Applications

Mitochondrial ATPase Inhibition & Bioenergetics

AMP-PNP lithium hydrate is the preferred non-hydrolyzable ATP analog for experiments requiring potent inhibition of mitochondrial ATPase activity. With Ki values of 0.33 µM (soluble) and 0.16 µM (membrane-bound), AMP-PNP enables near-complete enzyme inhibition at concentrations where alternative analogs would be ineffective or require excessive amounts that introduce off-target effects [1]. This potency is particularly valuable for oxidative phosphorylation studies and investigations of ATP-dependent partial reactions in submitochondrial particles where competitive inhibition with Ki = 13 µM is observed [1].

AAA+ ATPase Structural Biology

AMP-PNP lithium hydrate is the appropriate choice for structural studies of AAA+ ATPases, including p97, where conformational fidelity is critical. Systematic NMR evaluation demonstrates that AMP-PNP successfully induces native protein conformations, whereas AMP-PCP fails entirely in the same system [2]. This evidence-based differentiation makes AMP-PNP essential for X-ray crystallography, cryo-EM, and NMR studies aiming to capture physiologically relevant pre-hydrolysis states in ATP-dependent enzymes.

Motor Protein Kinetics & Cytoskeletal Dynamics

AMP-PNP lithium hydrate provides concentration-dependent, tunable inhibition of motor protein-driven processes. Its 43-fold dynamic range in IC50 values across spindle elongation (0.2 mM), saltatory motion (0.8 mM), and chromosome movement (8.6 mM) allows researchers to design dose-response experiments that selectively inhibit specific ATP-dependent motor functions [3]. This graded response profile is particularly valuable for dissecting the contributions of different motor proteins to complex cellular processes.

Long-Term Biophysical & NMR Studies

AMP-PNP lithium hydrate, alongside ATPγS, is validated as the most suitable analog for preserving pre-hydrolysis states over extended experimental periods in biophysical investigations [2]. The lithium hydrate formulation provides enhanced chemical stability relative to the free acid form, ensuring consistent nucleotide occupancy throughout long-duration NMR acquisitions, real-time kinetic monitoring, and other biophysical measurements where compound integrity is critical for data reproducibility [4].

Application

Selection Property

Validation Focus

Mitochondrial ATPase inhibition & bioenergetics

Competitive inhibition context (reported Ki)

Dose-response validation in submitochondrial particles

AAA+ ATPase structural biology (NMR, cryo-EM)

Conformational fidelity in pre-hydrolysis state

Verify native-state induction in target AAA+ ATPase

Motor protein kinetics & cytoskeletal dynamics

Concentration-dependent motor inhibition profile

IC50 determination for specific motor functions

Long-term biophysical & NMR measurements

Formulation stability (lithium hydrate)

Stability under assay conditions and extended storage

• [1] Pedersen, P. L., et al. (1974). Differential Effects of Adenylyl Imidodiphosphate on Adenosine Triphosphate Synthesis and the Partial Reactions of Oxidative Phosphorylation. Journal of Biological Chemistry, 249(20), 6433-6440. View Source
• [2] Droemer, M. A., Shein, M., & Schütz, A. K. (2025). Choice of ATP Analogues for Biophysical Studies—A Systematic NMR-Based Investigation for the AAA Enzyme p97. Biophysica, 5(1), 9. View Source
• [3] Sawin, K. E., & Mitchison, T. J. (1991). Mitotic Motors Coregulate Microtubule Patterns in Axons and Dendrites. Journal of Cell Science, 100(4), 871-884. View Source
• [4] MedChemExpress. AMP-PNP (Adenylyl imidodiphosphate) Technical Datasheet. View Source